Cas no 2522-78-3 (ethyl 2-(4-sulfamoylphenyl)aminoacetate)

• Product Name: ethyl 2-(4-sulfamoylphenyl)aminoacetate
• CAS No: 2522-78-3
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 6024354
• PubChem ID: 60812150
• Update Time: 2025-06-10

ethyl 2-(4-sulfamoylphenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(aminosulfonyl)phenyl]-, ethyl ester
• ethyl 2-(4-sulfamoylphenyl)aminoacetate

• Inchi： 1S/C10H14N2O4S/c1-2-16-10(13)7-12-8-3-5-9(6-4-8)17(11,14)15/h3-6,12H,2,7H2,1H3,(H2,11,14,15)
• InChI Key： PZTXSUCKRMETAS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1=CC=C(S(N)(=O)=O)C=C1

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Melting Point: 136-138 °C(Solv: ethanol (64-17-5))
• Boiling Point: 436.9±51.0 °C(Predicted)
• pka: 10.14±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(4-sulfamoylphenyl)aminoacetate

Recent Advances in the Study of Ethyl 2-(4-Sulfamoylphenyl)aminoacetate (CAS: 2522-78-3)

Ethyl 2-(4-sulfamoylphenyl)aminoacetate (CAS: 2522-78-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its sulfonamide functional group, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex pharmacologically active molecules. The sulfonamide moiety is known for its versatility in medicinal chemistry, often contributing to the biological activity of therapeutic agents.

Recent research has focused on the synthesis and optimization of ethyl 2-(4-sulfamoylphenyl)aminoacetate to enhance its bioavailability and therapeutic efficacy. Studies have explored its role as an intermediate in the synthesis of novel sulfonamide-based inhibitors targeting various enzymes, including carbonic anhydrases and proteases. These enzymes are implicated in a range of diseases, making the compound a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural modifications of ethyl 2-(4-sulfamoylphenyl)aminoacetate to improve its binding affinity to carbonic anhydrase IX, a protein overexpressed in hypoxic tumors. The study demonstrated that subtle changes in the ester group of the compound could significantly influence its inhibitory activity, suggesting potential for the development of targeted cancer therapies.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, examined the antimicrobial properties of derivatives of ethyl 2-(4-sulfamoylphenyl)aminoacetate. The findings indicated that certain derivatives exhibited potent activity against Gram-positive bacteria, highlighting the compound's potential as a lead structure for new antibiotics. The study also emphasized the importance of the sulfamoyl group in mediating these antibacterial effects.

Beyond its direct pharmacological applications, ethyl 2-(4-sulfamoylphenyl)aminoacetate has also been utilized in proteomics research. A recent proteomic study utilized the compound as a reactive probe to label and identify sulfonamide-binding proteins in complex biological samples. This approach provided insights into the off-target effects of sulfonamide drugs and contributed to a better understanding of their mechanisms of action.

In conclusion, ethyl 2-(4-sulfamoylphenyl)aminoacetate (CAS: 2522-78-3) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a focal point for ongoing studies. Future research is expected to further explore its utility in drug design, particularly in the development of enzyme inhibitors and antimicrobial agents, as well as its role in chemical proteomics.